Application of a Nd: YAG pumped dye laser to the determination of nickel in river sediment using non-resonance flame atomic fluorescence spectrometry
Journal of Analytical Atomic Spectrometry Pub Date: DOI: 10.1039/JA9880300523
Abstract
A dye laser pumped by a Nd: YAG laser is used as a source for the excitation of nickel non-resonance atomic fluorescence in an air-acetylene flame. Detection limits are poorer than previous data from flashlamp-pumped dye laser experiments, but measurement precision is improved. Nickel is determined in a complex Standard Reference Material (NBS SRM 1645, River Sediment).
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